Cas no 163006-96-0 (3-Fluoro-4’-(Trans-4-pentyl cyclohexyl)phenyl]-boronic acid)

• Product Name: 3-Fluoro-4’-(Trans-4-pentyl cyclohexyl)phenyl]-boronic acid
• CAS No: 163006-96-0
• MF: C₁₇H₂₆BFO₂
• MW: 292.196548938751
• CID: 1066458
• Update Time: 2025-05-22

3-Fluoro-4’-(Trans-4-pentyl cyclohexyl)phenyl]-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4’-(Trans-4-pentyl cyclohexyl)phenyl]-boronic acid
• [2-fluoro-4-(trans-4-pentylcyclohexyl)phenyl]Boronic acid
• 2-FLUORO-4-(TRANS-4-PENTYLCYCLOHEXYL)PHENYLBORONIC ACID
• VCEGVLTZIQBLBQ-AYWPPYMVSA-N
• (4-(trans-3-Fluoro-4-pentylcyclohexyl)phenyl)boronic acid
• 3-Fluoro-4'-(Trans-4-pentyl cyclohexyl)phenyl]-boronic acid
• (2-Fluoro-4-(trans-4-pentylcyclohexyl)phenyl)boronic acid
• [2-Fluoro-4＇-(Trans-4-alkylcyclohexyl)phenyl]-Boronic acid
• Boronic acid, [2-fluoro-4-(trans-4-pentylcyclohexyl)phenyl]-
• (4-((3S,4S)-3-fluoro-4-pentylcyclohexyl)phenyl)boronic acid

• Inchi： 1S/C17H26BFO2/c1-2-3-4-5-13-6-8-14(9-7-13)15-10-11-16(18(20)21)17(19)12-15/h10-14,20-21H,2-9H2,1H3/t13-,14-
• InChI Key： BETRAPJTYYQPQA-HDJSIYSDSA-N
• SMILES： C1(B(O)O)=CC=C([C@@H]2CC[C@@H](CCCCC)CC2)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 415.7±55.0 °C(Predicted)
• Solubility: Insuluble (2.5E-3 g/L) (25 ºC),
• pka: 8.50±0.58(Predicted)